Cas no 336101-00-9 (Ethanone,1,1'-(4-cyclopentene-1,3-diyl)bis-)

• Product Name: Ethanone,1,1'-(4-cyclopentene-1,3-diyl)bis-
• CAS No: 336101-00-9
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 301924
• PubChem ID: 10749371
• Update Time: 2025-04-19

Ethanone,1,1'-(4-cyclopentene-1,3-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-(4-cyclopentene-1,3-diyl)bis-
• Ethanone, 1,1-(2-cyclopentene-1,4-diyl)bis- (9CI)
• SCHEMBL4613099
• Ethanone,1,1-(2-cyclopentene-1,4-diyl)bis-(9ci)
• 336101-00-9

• Inchi： 1S/C9H12O2/c1-6(10)8-3-4-9(5-8)7(2)11/h3-4,8-9H,5H2,1-2H3
• InChI Key： YFFBGERWBKBMBP-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(C(C)=O)C1

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones